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Compound of Interest

Compound Name: Cafenstrole

Cat. No.: B044566 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Cafenstrole is a critical component of laboratory safety, environmental protection, and

regulatory compliance. Adherence to established protocols mitigates potential health risks and

ensures a safe operational environment. This guide provides essential, step-by-step

information for the safe and compliant disposal of Cafenstrole.

Key Chemical and Hazard Information
Understanding the properties and hazards of Cafenstrole is the first step in handling and

disposing of it safely. Cafenstrole is a triazole herbicide used to control annual weeds in paddy

fields.[1] It is important to be aware of its health and environmental hazards.

Health and Safety Hazards:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[2][3].

Specific Target Organ Toxicity: May cause damage to organs through prolonged or repeated

exposure[2].

Skin and Eye Irritation: May cause skin irritation and serious eye irritation[4].

Allergic Skin Reaction: May cause an allergic skin reaction[4].

Environmental Hazards:
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Aquatic Toxicity: Hazardous to the aquatic environment, both acute and long-term[2].

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₆H₂₂N₄O₃S [2][4][5]

Molecular Weight 350.44 g/mol [4][5]

CAS Number 125306-83-4 [5]

Appearance
Neat (likely a solid or liquid in

pure form)
[5]

GHS Hazard Codes
H315, H317, H319, H361,

H373
[2][3][4]

Step-by-Step Disposal Procedure for Cafenstrole
This procedure is based on best practices for the disposal of hazardous chemical waste and

pesticides. Always consult your institution's specific safety and waste disposal protocols and

the Safety Data Sheet (SDS) for Cafenstrole before proceeding.

1. Personal Protective Equipment (PPE): Before handling Cafenstrole waste, ensure you are

wearing appropriate PPE:

Safety goggles or face shield.

Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.

Closed-toe shoes.

2. Waste Identification and Segregation:

Cafenstrole waste should be treated as hazardous chemical waste.
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Do not mix Cafenstrole waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office. Incompatible wastes can

cause dangerous reactions.

Keep solid and liquid waste in separate, clearly labeled containers.

3. Waste Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for Cafenstrole waste.

Clearly label the container with the following information:

"Hazardous Waste"

"Cafenstrole"

The primary hazards (e.g., "Reproductive Toxin," "Toxic")

The approximate quantity of waste.

The date the waste was first added to the container.

Your name, laboratory, and contact information.

4. Waste Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area within your laboratory.

The storage area should be away from general laboratory traffic and sources of ignition.

Ensure secondary containment is used to prevent spills.

5. Disposal Request and Collection:

Once the waste container is full or you no longer need to dispose of Cafenstrole, arrange for

its collection through your institution's EHS office or equivalent department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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6. Decontamination of Empty Containers:

For empty containers that held Cafenstrole, triple rinse with a suitable solvent (e.g., acetone

or methanol) as a best practice, if your institutional procedures allow.

Collect the rinsate as hazardous waste and add it to your Cafenstrole liquid waste container.

After triple rinsing, puncture or deface the container to prevent reuse[6][7]. Dispose of the

container as instructed by your EHS office, which may be as solid hazardous waste.

7. Spill Management:

In the event of a spill, evacuate the immediate area and alert your colleagues and

supervisor.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with an absorbent material suitable for chemical spills.

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous

waste container.

For large spills, or if you are unsure how to proceed, contact your institution's EHS or

emergency response team immediately.

Experimental Protocols
While specific experimental protocols for Cafenstrole are not provided here, any experiment

generating Cafenstrole waste must incorporate the above disposal procedures into its

methodology. The experimental design should aim to minimize the generation of hazardous

waste by:

Using the smallest scale of experiment possible to achieve the desired results.

Purchasing and preparing only the amount of Cafenstrole solution needed for the

experiment[7][8].

Logical Workflow for Cafenstrole Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Cafenstrole waste.
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A workflow for the proper disposal of Cafenstrole waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and waste disposal protocols and the Safety Data Sheet (SDS) for any chemical

you are working with. Your institution's Environmental Health and Safety (EHS) office is the

primary resource for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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